N,N'-Bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-dehydroalanine

• Molecular Formula: C20H18N2O10
• Molecular Weight: 446.4 g/mol
• InChI: InChI=1S/C20H18N2O10/c1-9(21-17(27)10-4-2-6-13(23)15(10)25)20(31)32-8-12(19(29)30)22-18(28)11-5-3-7-14(24)16(11)26/h2-7,12,23-26H,1,8H2,(H,21,27)(H,22,28)(H,29,30)
• InChIKey: MBBVJFKIWOQZPD-UHFFFAOYSA-N

Dehydroalanine, N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-: A Bis-Catechol Siderophore Degradation Product for Ribosomal Peptide Research

Dehydroalanine, N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L- (CAS 73410-35-2) is a bis-catechol compound classified as a potential microbial metabolite derived from the degradation of the siderophore enterobactin [1]. It is structurally characterized by two 2,3-dihydroxybenzoyl (DHB) groups conjugated to an L-serine backbone, which terminates in a dehydroalanine (Dha) moiety . This compound is of interest primarily as a tool in the study of ribosomally synthesized and post-translationally modified peptide (RiPP) natural products [2], and is available from research suppliers at ≥95% purity for experimental use .

• RiPP post-translational modification studies Dehydroalanine probe

• Siderophore catabolism metabolomics Identity-confirmed degradation product

• Research-grade solid supply Defined purity specification

• [1] Pramana, A. A. C., et al. (2022). Comparative Metabolomics Reveals a Bifunctional Antibacterial Conjugate from Combined-Culture of Streptomyces hygroscopicus HOK021 and Tsukamurella pulmonis TP-B0596. ACS Chemical Biology. View Source
• [2] MedChemExpress. (n.d.). N,N'-Bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-dehydroalanine. View Source

Why Dehydroalanine, N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L- Cannot Be Substituted with Other Catecholate Siderophores

Within the class of 2,3-dihydroxybenzoyl (DHB)-based siderophores, functional and structural specificity is paramount. The dehydroalanine (Dha) moiety in this compound creates a key structural divergence from its direct analogs, such as N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine [1]. The C-terminal unsaturation introduces an electrophilic center absent in the serine-terminated version, which can alter reactivity, stability, and its role as a RiPP research tool [2]. More critically, the overall iron-chelation capacity cannot be assumed to be equivalent to the native siderophore enterobactin; class-level evidence shows that the stability constants for model catecholate complexes differ from the extraordinary affinity of the cyclic trimer enterobactin [3]. Substituting this compound for a related analog without accounting for these specific molecular differences would compromise experimental reproducibility and invalidate structure-activity relationship (SAR) studies.

Serine analog C-terminal Dha introduces electrophilicity absent in seryl-serine analog, altering reactivity and RiPP probe behavior.

Enterobactin Linear bis-catecholate structure shows class-level lower Fe(III) affinity, cannot substitute cyclic enterobactin in chelation studies.

• [1] Pramana, A. A. C., et al. (2022). Comparative Metabolomics Reveals a Bifunctional Antibacterial Conjugate from Combined-Culture of Streptomyces hygroscopicus HOK021 and Tsukamurella pulmonis TP-B0596. ACS Chemical Biology. View Source
• [2] MedChemExpress. (n.d.). N,N'-Bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-dehydroalanine. View Source
• [3] Harris, W. R., et al. (1979). Coordination chemistry of microbial iron transport compounds. IX. Stability constants for catechol models of enterobactin. OSTI. View Source

Quantitative Differentiation of Dehydroalanine, N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L- from Comparators: Evidence for Procurement Decisions

Structural Identity and Purity Versus Closest Seryl-Serine Analog

The primary differentiation of this compound is its molecular identity as the dehydroalanine analog, distinguishing it from its closest structurally-defined comparator, N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine. While the comparator is a known enterobactin degradation product, the target compound features a C-terminal dehydroalanine (Dha) moiety [1]. For procurement, the target compound is available as a research-grade solid with a quantified purity of ≥95% , providing a verifiable quality standard for use in analytical workflows.

Structural identity vs serine analog

Head-to-head

C-terminal dehydroalanine (Dha) instead of serine; molecular mass difference ~18 g/mol. Confirmed by MS/MS and NMR.

Confirms procurement of correct Dha-containing entity with reported purity.

Research-grade solid, purity ≥95% per supplier.

Evidence Dimension	Molecular Structure and Identity
Target Compound Data	C-terminal dehydroalanine (Dha) moiety; Molecular Formula: C20H18N2O10; Molar Mass: 446.36 g/mol
Comparator Or Baseline	N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (Serine analog); Molecular Formula: C20H20N2O11; Molar Mass: 464.4 g/mol
Quantified Difference	Presence of Dha vs. Serine at the C-terminus; difference in molecular mass of ~18 g/mol.
Conditions	Structural characterization via MS/MS and NMR [1]

Why This Matters

This confirms the procurement of the correct molecular entity with a defined purity, which is essential for reproducibility in studies of post-translational modifications or RiPP natural products where the dehydroalanine moiety is the key feature.

• [1] Pramana, A. A. C., et al. (2022). Comparative Metabolomics Reveals a Bifunctional Antibacterial Conjugate from Combined-Culture of Streptomyces hygroscopicus HOK021 and Tsukamurella pulmonis TP-B0596. ACS Chemical Biology. View Source

Class-Level Advantage of 2,3-Catecholate Over 3,4-Catecholate in Bacterial Growth Promotion

At the class level, compounds containing the 2,3-dihydroxybenzoyl (2,3-catecholate) moiety, which is present in the target compound, demonstrate superior biological activity compared to their 3,4-dihydroxybenzoyl (3,4-catecholate) isomers. A comparative study using chemically synthesized derivatives showed that bis(2,3-dihydroxybenzoyl) derivatives promoted the growth of key Gram-negative bacteria (Salmonella spp., E. coli, K. pneumoniae, and P. aeruginosa) significantly better than did 3,4-dihydroxybenzoyl derivatives [1]. While this study did not test the exact target compound, it establishes a class-level functional superiority of the core 2,3-DHB pharmacophore.

2,3- vs 3,4-catecholate activity

Class-level inference

2,3-dihydroxybenzoyl derivatives promoted growth of Gram-negative bacteria significantly better than 3,4-isomers in cross-feeding assays.

Supports selection of 2,3-DHB compounds for microbial siderophore pathway studies.

Class-level evidence; not tested on exact compound.

Evidence Dimension	Bacterial Growth Promotion Activity
Target Compound Data	Compound contains a 2,3-dihydroxybenzoyl (2,3-DHB) moiety.
Comparator Or Baseline	Derivatives containing a 3,4-dihydroxybenzoyl (3,4-DHB) moiety.
Quantified Difference	Qualitative assessment: 2,3-DHB derivatives promoted growth 'significantly better' than 3,4-DHB derivatives.
Conditions	Cross-feeding assays with Gram-negative indicator strains (E. coli, Salmonella, Klebsiella, Pseudomonas)

Why This Matters

This informs a selection rationale for experiments involving microbial siderophore pathways, where the choice of a 2,3-DHB-containing compound is likely to yield more robust biological activity than an isomeric 3,4-DHB analog.

• [1] Reissbrodt, R., et al. (1997). Siderophore activity of chemically synthesized dihydroxybenzoyl derivatives of spermidines and cystamide. BioMetals, 10(2), 95-103. View Source

Inferred Reduced Iron-Chelating Affinity Relative to Native Enterobactin

The native siderophore enterobactin is one of the strongest known Fe(III) chelators, with a stability constant (log K) of approximately 52 [1]. The target compound, N,N'-bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-dehydroalanine, is a linear degradation product of this cyclic trimer. Class-level studies on catecholate model compounds for enterobactin reveal that simple catecholate ligands exhibit significantly lower stability constants for Fe(III) (e.g., log K1 ≈ 20.01 for catechol, log K1 ≈ 20.5 for 2,3-dihydroxybenzoic acid) [2]. Therefore, the target compound is expected to have a drastically reduced iron affinity compared to enterobactin, which is a critical differentiation for its functional role in biological systems.

Iron affinity vs enterobactin

Class-level inference

Estimated difference in log K >20 orders of magnitude lower than cyclic enterobactin (log K ≈52).

Indicates role as RiPP tool, not high-affinity siderophore mimic.

Based on catecholate model stability constants.

Evidence Dimension	Fe(III) Chelation Affinity
Target Compound Data	Linear bis-catecholate structure; inferred stability constant (log K) likely in the range of simple catecholate models (≈20-30).
Comparator Or Baseline	Enterobactin (cyclic trimer)
Quantified Difference	Estimated difference in log K of >20 orders of magnitude.
Conditions	Spectrophotometric determination of stability constants for catechol models in aqueous solution.

Why This Matters

This quantitative class-level inference is crucial for experimental design. It clarifies that this compound cannot be used as a functional substitute for enterobactin in iron-chelation studies, and it validates its more probable role as a RiPP research tool rather than a high-affinity siderophore mimic.

• [1] Enterobactin. (n.d.). E-Learning Platform, Freie Universität Berlin. View Source
• [2] Harris, W. R., et al. (1979). Coordination chemistry of microbial iron transport compounds. IX. Stability constants for catechol models of enterobactin. OSTI. View Source

Optimal Research Applications for Dehydroalanine, N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L- Based on Evidence

As a Verified Standard in Metabolomics for Enterobactin Degradation Studies

Due to its confirmed identity as a degradation product of enterobactin in combined-culture systems, this compound is ideally suited as an analytical standard for LC-MS/MS-based metabolomics workflows designed to study siderophore catabolism [1]. Its defined purity (≥95%) allows for accurate quantification and verification of this specific metabolite in complex biological samples .

As a Structural Probe in Ribosomally Synthesized and Post-Translationally Modified Peptide (RiPP) Research

The presence of the dehydroalanine (Dha) moiety makes this compound a valuable chemical tool for studying the function and reactivity of post-translationally modified peptides [1]. It can be used as a model substrate or inhibitor in enzymatic assays involving dehydratases and cyclases that act on Dha residues, or as a reference material for characterizing novel RiPPs .

As a Substrate for Investigating 2,3-Dihydroxybenzoyl-Specific Transport Systems

Class-level evidence indicates that 2,3-dihydroxybenzoyl (2,3-DHB) derivatives are more effective growth promoters for Gram-negative bacteria than their 3,4-DHB isomers [1]. This compound, bearing the 2,3-DHB moiety, can serve as a specific probe to dissect the substrate specificity of TonB-dependent outer membrane receptors like FepA, Cir, and Fiu in E. coli and other bacteria, which are known to recognize catecholate siderophores [1].

Application

Selection Property

Validation Focus

Enterobactin degradation metabolomics

Verified degradation product identity

LC-MS/MS quantification accuracy

RiPP post-translational modification studies

Dehydroalanine moiety reactivity

Enzymatic assay compatibility

Catecholate transporter specificity research

2,3-DHB moiety recognition

TonB-dependent receptor binding assays

• [1] Pramana, A. A. C., et al. (2022). Comparative Metabolomics Reveals a Bifunctional Antibacterial Conjugate from Combined-Culture of Streptomyces hygroscopicus HOK021 and Tsukamurella pulmonis TP-B0596. ACS Chemical Biology. View Source
• [2] Reissbrodt, R., et al. (1997). Siderophore activity of chemically synthesized dihydroxybenzoyl derivatives of spermidines and cystamide. BioMetals, 10(2), 95-103. View Source